Cas no 2228690-75-1 (2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine
• CAS No: 2228690-75-1
• MF: C₁₃H₁₇F₃N₂O
• MW: 274.282093763351
• CID: 5909969
• PubChem ID: 165631294
• Update Time: 2025-10-31

2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine
• EN300-1954707
• 2228690-75-1
• 2,2,2-trifluoro-1-{4-[(morpholin-4-yl)methyl]phenyl}ethan-1-amine

• Inchi： 1S/C13H17F3N2O/c14-13(15,16)12(17)11-3-1-10(2-4-11)9-18-5-7-19-8-6-18/h1-4,12H,5-9,17H2
• InChI Key： YVGRIYMQQGISRS-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)CN1CCOCC1)N)(F)F

Computed Properties

• Exact Mass: 274.12929766g/mol
• Monoisotopic Mass: 274.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.5Ų

Additional information on 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine

Introduction to 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine (CAS No. 2228690-75-1)

2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine, also known by its CAS number 2228690-75-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of trifluoromethyl-substituted amines and is characterized by its unique structural features, which include a morpholine moiety and a trifluoromethyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine involves multi-step chemical reactions, typically starting from readily available starting materials such as 4-(morpholinomethyl)benzaldehyde and 2,2,2-trifluoroacetonitrile. The key steps in the synthesis include the formation of an imine intermediate followed by reduction to the desired amine. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the compound's physicochemical properties and biological activity.

In recent years, 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine has been studied for its potential as a lead compound in drug discovery. One of the primary areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are targets for many therapeutic agents. Research has shown that this compound can selectively modulate specific GPCRs, making it a promising candidate for the development of novel drugs.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine exhibits potent agonist activity at the serotonin 5-HT_1A receptor. This receptor is involved in regulating mood and anxiety disorders, making the compound a potential therapeutic agent for treating conditions such as depression and anxiety. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

Beyond its potential as a serotonin receptor modulator, 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many diseases, including autoimmune disorders and chronic inflammatory conditions. A recent study published in the European Journal of Pharmacology demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

The structural flexibility of 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine allows for further chemical modifications to optimize its pharmacological profile. For instance, substituents can be introduced at various positions on the phenyl ring or the morpholine moiety to enhance selectivity or potency. This versatility makes it an attractive scaffold for medicinal chemists aiming to develop new drugs with improved efficacy and safety profiles.

In addition to its therapeutic applications, 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine has also been used as a tool compound in basic research to study receptor-ligand interactions and signaling pathways. Its ability to selectively modulate specific receptors provides valuable insights into the mechanisms underlying various biological processes and diseases.

The safety profile of 2,2,2-trifluoro-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine has been extensively evaluated through preclinical studies. These studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 2,2,2-trifluoro-1-{4-(morpholin-4-y)lmethylphenyl}ethan-l-am ine (CAS No. 2 8690 -75 -l) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for drug discovery efforts targeting GPCRs and inflammatory pathways. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.